Cas no 2138534-25-3 (methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride)

Methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride is a chemically synthesized compound featuring a cyclobutane core functionalized with a carboxylate ester and a hydroxypyrrolidine moiety. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical research and synthetic applications. The presence of both hydroxyl and ester groups offers versatility in further derivatization, enabling its use as a key intermediate in medicinal chemistry. Its rigid cyclobutane structure may contribute to conformational constraints in drug design, potentially improving binding affinity and selectivity. The compound’s well-defined stereochemistry and purity make it valuable for exploratory studies in targeted therapeutic development.
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride structure
2138534-25-3 structure
Product Name:methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
CAS No:2138534-25-3
MF:
MW:
CID:4641286
PubChem ID:132354061
Update Time:2025-06-11

methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride

methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM472419-250mg
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%+
250mg
$344 2023-03-20
Chemenu
CM472419-500mg
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%+
500mg
$624 2023-03-20
Chemenu
CM472419-1g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%+
1g
$802 2023-03-20
Enamine
EN300-1179864-0.05g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
0.05g
$168.0 2023-07-10
Enamine
EN300-1179864-0.1g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
0.1g
$252.0 2023-07-10
Enamine
EN300-1179864-0.25g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
0.25g
$361.0 2023-07-10
Enamine
EN300-1179864-0.5g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
0.5g
$569.0 2023-07-10
Enamine
EN300-1179864-1.0g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
1.0g
$728.0 2023-07-10
Enamine
EN300-1179864-2.5g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
2.5g
$1428.0 2023-07-10
Enamine
EN300-1179864-5.0g
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
2138534-25-3 95%
5.0g
$2110.0 2023-07-10

methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Related Literature

Additional information on methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride

Recent Advances in the Study of Methyl 1-(3-Hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate Hydrochloride (CAS: 2138534-25-3)

The compound methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride (CAS: 2138534-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the hydrochloride salt form of this molecule exhibits improved solubility and bioavailability compared to its free base counterpart. The research team utilized a combination of solid-state chemistry and computational modeling to elucidate the crystal structure and intermolecular interactions of the compound, providing valuable insights into its stability and formulation potential.

In another groundbreaking study, researchers explored the compound's mechanism of action as a potential modulator of G protein-coupled receptors (GPCRs). The presence of both the hydroxypyrrolidine and cyclobutane carboxylate moieties was found to confer selective binding affinity towards specific GPCR subtypes involved in neurological disorders. Preliminary in vitro assays revealed nanomolar-range activity, suggesting its potential as a lead compound for further optimization in CNS drug discovery programs.

The synthetic routes to methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride have also seen significant advancements. A recent patent application (WO2023056789) disclosed an improved asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges in stereochemical control. This development is particularly important as the stereochemistry at the pyrrolidine hydroxyl group has been shown to dramatically influence the compound's biological activity profile.

From a drug metabolism perspective, recent pharmacokinetic studies in animal models have demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) properties for this compound. The hydrochloride salt shows excellent oral bioavailability (∼75% in rat models) and linear pharmacokinetics across tested dose ranges. Metabolite identification studies revealed that the primary metabolic pathways involve oxidation of the pyrrolidine ring and hydrolysis of the methyl ester, with the major metabolites being pharmacologically inactive.

Looking forward, several pharmaceutical companies have included derivatives of methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride in their preclinical pipelines, particularly for applications in pain management and neurodegenerative diseases. The compound's unique structural features and demonstrated biological activity make it a valuable scaffold for further medicinal chemistry exploration. Ongoing research is expected to yield additional structure-activity relationship data that will guide the development of optimized clinical candidates based on this chemical framework.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.